Cas no 90280-12-9 (Acetamide, 2-[[(4-chlorophenyl)phenylmethyl]sulfinyl]-)

• Product Name: Acetamide, 2-[[(4-chlorophenyl)phenylmethyl]sulfinyl]-
• CAS No: 90280-12-9
• MF: C₁₅H₁₄ClNO₂S
• MW: 307.795161724091
• CID: 790243
• PubChem ID: 13271851
• Update Time: 2025-07-11

Acetamide, 2-[[(4-chlorophenyl)phenylmethyl]sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[(4-chlorophenyl)phenylmethyl]sulfinyl]-
• 2-[(4-chlorophenyl)-phenylmethyl]sulfinylacetamide
• SCHEMBL9216087
• PD166824
• 90280-12-9
• 2-[(4-Chlorophenyl)(phenyl)methanesulfinyl]acetamide
• DTXSID40533645

• Inchi： 1S/C15H14ClNO2S/c16-13-8-6-12(7-9-13)15(20(19)10-14(17)18)11-4-2-1-3-5-11/h1-9,15H,10H2,(H2,17,18)
• InChI Key： FIGLGVNEBPKAKG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1)S(CC(N)=O)=O

Computed Properties

• Exact Mass: 307.0433776g/mol
• Monoisotopic Mass: 307.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.4Ų

Additional information on Acetamide, 2-[[(4-chlorophenyl)phenylmethyl]sulfinyl]-

Acetamide, 2-[[(4-chlorophenyl)phenylmethyl]sulfinyl]- (CAS No. 90280-12-9): An Overview of Its Properties, Applications, and Recent Research

Acetamide, 2-[[(4-chlorophenyl)phenylmethyl]sulfinyl]- (CAS No. 90280-12-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Eprosartan Mesylate, is a potent angiotensin II receptor antagonist (ARB) used in the treatment of hypertension. Its unique structural features and pharmacological properties make it a valuable molecule in the development of novel therapeutic agents.

The chemical structure of Acetamide, 2-[[(4-chlorophenyl)phenylmethyl]sulfinyl]- consists of an acetamide moiety linked to a sulfinyl group, which is further substituted with a 4-chlorophenyl and a phenylmethyl group. This intricate arrangement confers the compound with specific binding affinities and biological activities that are crucial for its therapeutic applications.

In recent years, extensive research has been conducted to elucidate the mechanisms of action and potential therapeutic benefits of Eprosartan Mesylate. Studies have shown that this compound effectively blocks the angiotensin II type 1 (AT1) receptor, thereby reducing blood pressure and preventing the adverse effects associated with angiotensin II overactivity. This makes it particularly useful in the management of hypertension and related cardiovascular conditions.

Beyond its primary use as an antihypertensive agent, Eprosartan Mesylate has also been explored for its potential in other therapeutic areas. For instance, preclinical studies have indicated that it may have protective effects against renal damage and diabetic nephropathy. These findings suggest that the compound could be beneficial in a broader range of clinical applications beyond hypertension.

The pharmacokinetic properties of Acetamide, 2-[[(4-chlorophenyl)phenylmethyl]sulfinyl]- have been well-characterized through various clinical trials. It is rapidly absorbed following oral administration and exhibits good bioavailability. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, with a half-life that allows for once-daily dosing regimens. This favorable pharmacokinetic profile contributes to its ease of use and patient compliance.

Safety and tolerability are critical considerations in the development of any pharmaceutical agent. Clinical trials have demonstrated that Eprosartan Mesylate is generally well-tolerated, with a low incidence of adverse effects. Common side effects reported include dizziness, headache, and fatigue, which are typically mild and transient. These findings support its use as a safe and effective treatment option for hypertension.

In addition to its clinical applications, Acetamide, 2-[[(4-chlorophenyl)phenylmethyl]sulfinyl]- has also been studied for its potential as a lead compound in drug discovery efforts. Researchers are investigating structural modifications to enhance its potency, selectivity, and pharmacokinetic properties. These efforts aim to develop next-generation ARBs with improved therapeutic profiles.

The environmental impact of pharmaceutical compounds is another area of growing concern. Studies on the biodegradability and environmental fate of Eprosartan Mesylate have shown that it degrades rapidly in aquatic environments, minimizing its potential for environmental accumulation. This characteristic is important for ensuring the sustainability and safety of pharmaceutical products.

In conclusion, Acetamide, 2-[[(4-chlorophenyl)phenylmethyl]sulfinyl]- (CAS No. 90280-12-9), also known as Eprosartan Mesylate, is a versatile and promising compound with significant therapeutic potential. Its unique chemical structure, favorable pharmacological properties, and broad range of applications make it an important molecule in both current clinical practice and future drug development efforts.